Cas no 2172612-15-4 (4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}but-2-enoic acid)

• Product Name: 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}but-2-enoic acid
• CAS No: 2172612-15-4
• MF: C₃₀H₃₁N₃O₅
• MW: 513.58424782753
• CID: 6282306
• PubChem ID: 165582163
• Update Time: 2025-06-11

4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}but-2-enoic acid
• 2172612-15-4
• 4-{3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}but-2-enoic acid
• EN300-1534896

• Inchi： 1S/C30H31N3O5/c1-33(18-21-10-3-2-4-11-21)19-27(29(36)31-17-9-16-28(34)35)32-30(37)38-20-26-24-14-7-5-12-22(24)23-13-6-8-15-25(23)26/h2-16,26-27H,17-20H2,1H3,(H,31,36)(H,32,37)(H,34,35)/b16-9+
• InChI Key： IHBGLRMSPDZKOM-CXUHLZMHSA-N
• SMILES： O(C(NC(C(NC/C=C/C(=O)O)=O)CN(C)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 513.22637110g/mol
• Monoisotopic Mass: 513.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108Ų

Additional information on 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}but-2-enoic acid

Comprehensive Analysis of 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}but-2-enoic acid (CAS No. 2172612-15-4)

The compound 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}but-2-enoic acid (CAS No. 2172612-15-4) is a highly specialized organic molecule with significant potential in pharmaceutical research and peptide synthesis. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a but-2-enoic acid moiety, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

One of the most searched questions in the field of organic chemistry is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" This compound addresses this query directly, as the Fmoc group is a cornerstone of modern peptide chemistry. The benzyl(methyl)amino and propanamido segments further enhance its utility, enabling precise control over peptide chain elongation. Such specificity is critical for developing targeted therapies, a hot topic in precision medicine.

Another trending topic in scientific communities is the green synthesis of pharmaceutical intermediates. While 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}but-2-enoic acid is typically synthesized through conventional organic routes, researchers are exploring environmentally friendly catalysts and solvent-free conditions to reduce its ecological footprint. This aligns with global efforts to promote sustainable chemistry, a frequently searched term in academic and industrial circles.

The compound's CAS No. 2172612-15-4 is often referenced in patent literature and academic journals, particularly in studies involving peptide-based drug delivery systems. Its unique structure allows for the incorporation of unnatural amino acids, a technique gaining traction in the design of biologics and biosimilars. These keywords are highly relevant to current research trends, as evidenced by their prominence in search engine queries related to advanced drug formulation.

In summary, 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}but-2-enoic acid represents a fusion of cutting-edge organic chemistry and biomedical innovation. Its applications span from peptide therapeutics to material science, making it a compound of enduring interest to both academia and industry. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in the next generation of biopharmaceutical advancements.